Cas no 323579-94-8 (1-(2-nitrophenyl)prop-2-en-1-ol)

• Product Name: 1-(2-nitrophenyl)prop-2-en-1-ol
• CAS No: 323579-94-8
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 6285242
• PubChem ID: 11423920
• Update Time: 2025-10-31

1-(2-nitrophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-nitrophenyl)prop-2-en-1-ol
• EN300-1868084
• SCHEMBL16215901
• 323579-94-8
• SCHEMBL3258908

• Inchi： 1S/C9H9NO3/c1-2-9(11)7-5-3-4-6-8(7)10(12)13/h2-6,9,11H,1H2
• InChI Key： MFHVQKWLQIPRHU-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(2-nitrophenyl)prop-2-en-1-ol

Chemical Profile of 1-(2-nitrophenyl)prop-2-en-1-ol (CAS No: 323579-94-8)

1-(2-nitrophenyl)prop-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 323579-94-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a nitro-substituted phenyl ring connected to a propenol backbone, has garnered attention due to its unique structural and functional properties. The presence of both aromatic and alkenic functional groups makes it a versatile scaffold for further chemical modifications and biological investigations.

The compound's structure consists of a phenyl ring substituted with a nitro group at the 2-position, linked via an ethylene bridge to a hydroxylated alkene. This arrangement imparts distinct electronic and steric characteristics, influencing its reactivity and potential applications. The nitro group, known for its electron-withdrawing nature, can modulate the electronic properties of the aromatic system, while the propenol moiety offers opportunities for further functionalization via addition or oxidation reactions.

In recent years, 1-(2-nitrophenyl)prop-2-en-1-ol has been explored in various contexts, particularly in the development of novel pharmaceutical agents. Its structural motif is reminiscent of several bioactive molecules, suggesting potential applications in drug discovery. For instance, the nitrophenyl group is commonly found in antimicrobial and anti-inflammatory compounds, while the propenol moiety can serve as a hydrogen bond acceptor or participate in hydrophobic interactions within biological targets.

One of the most intriguing aspects of 1-(2-nitrophenyl)prop-2-en-1-ol is its potential role as an intermediate in synthesizing more complex molecules. The nitro group can be reduced to an amine, providing a primary amine for further derivatization. Alternatively, the double bond in the propenol can undergo various reactions, including epoxidation or hydroxylation, leading to diverse functionalized products. These transformations make it a valuable building block for medicinal chemists seeking to design new therapeutic entities.

Recent studies have highlighted the compound's relevance in computational chemistry and molecular modeling. Researchers have utilized 1-(2-nitrophenyl)prop-2-en-1-ol as a reference molecule to develop and validate quantum mechanical models for predicting molecular interactions. Its well-defined structure and known spectroscopic properties make it an ideal candidate for benchmarking computational methods. Such efforts are crucial for accelerating drug discovery pipelines by enabling rapid screening of virtual libraries.

Beyond its synthetic utility, 1-(2-nitrophenyl)prop-2-en-1-ol has shown promise in preliminary biological assays. Initial investigations suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to neurological disorders. The combination of electronic effects from the nitro group and steric hindrance from the propenol moiety could modulate binding affinities to target proteins. While further studies are needed to elucidate its exact mechanism of action, these findings underscore its potential as a lead compound in pharmacological research.

The synthesis of 1-(2-nitrophenyl)prop-2-en-1-ol typically involves multi-step organic reactions starting from commercially available precursors. A common approach includes nitration of phenylacetaldehyde followed by condensation with an appropriate reagent to introduce the propenol functionality. Optimization of reaction conditions is essential to achieve high yields and purity, which are critical for subsequent biological evaluations.

In conclusion, 1-(2-nitrophenyl)prop-2-en-1-ol (CAS No: 323579-94-8) represents a fascinating molecule with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features offer opportunities for designing novel compounds with therapeutic potential. As computational methods continue to advance, the role of reference compounds like this one will only grow in importance for accelerating drug discovery initiatives worldwide.